2-Methyl-1H-benzimidazole-4-carboxylic acid dihydrate

• IUPAC Name: 2-methyl-1H-benzimidazole-4-carboxylic acid;dihydrate
• InChI: InChI=1S/C9H8N2O2.2H2O/c1-5-10-7-4-2-3-6(9(12)13)8(7)11-5;;/h2-4H,1H3,(H,10,11)(H,12,13);2*1H2
• InChI Key: IURRFCXHERPOCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2N1)C(=O)O.O.O
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol

Description

“2-Methyl-1H-benzimidazole-4-carboxylic acid dihydrate” is a chemical compound with the CAS Number: 1609401-28-6. It has a molecular weight of 212.21 and its IUPAC name is 2-methyl-1H-benzo[d]imidazole-4-carboxylic acid dihydrate. It is a solid at room temperature.

Synthesis Analysis

The synthesis of benzimidazole derivatives can be accelerated using a metal-free novel route. The synthetic procedure involves 1,2-aromatic diamines and alkyl or aryl carboxylic acids reacting in electrostatically charged microdroplets generated using a nano-electrospray (nESI) ion source. The reactions are accelerated by orders of magnitude in comparison to the bulk.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI Code: 1S/C9H8N2O2.2H2O/c1-5-10-7-4-2-3-6 (9 (12)13)8 (7)11-5;;/h2-4H,1H3, (H,10,11) (H,12,13);2*1H2.

Chemical Reactions Analysis

The chemical reactions involving benzimidazole derivatives are accelerated in the presence of an acid catalyst. The intermediate arylamides are identified, and their dehydration to give benzimidazoles occurs in a subsequent thermally enhanced step.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 212.21.

Mechanism of Action

Target of Action

Benzimidazole derivatives are known to have a broad range of targets due to their structural similarity to purine, a key structural motif in drug design .

Mode of Action

Benzimidazole derivatives are known to interact with their targets through various mechanisms, including inhibiting the active surface atoms, leading to a decrease in the surface concentration of hydrogen ions .

Biochemical Pathways

Benzimidazole derivatives are known to affect a variety of biochemical pathways, often resulting in antiproliferative activity on tumor cell lines .

Result of Action

Benzimidazole derivatives are known to exert pronounced antiproliferative activity on various tumor cell lines .

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methyl-1H-benzimidazole-4-carboxylic acid dihydrate in lab experiments include its ease of synthesis, low cost, and wide availability. However, this compound has some limitations, such as its low solubility in organic solvents and its instability under certain conditions.

Future Directions

There are several future directions for the use of 2-Methyl-1H-benzimidazole-4-carboxylic acid dihydrate in scientific research. One potential direction is the synthesis of novel metal complexes that have potential applications in catalysis and drug delivery. Another potential direction is the development of new antifungal, antibacterial, and antiviral agents based on this compound. Additionally, further research is needed to elucidate the mechanism of action of this compound and to explore its potential applications in cancer therapy.

Scientific Research Applications

2-Methyl-1H-benzimidazole-4-carboxylic acid dihydrate is widely used in scientific research for various purposes. It is used as a starting material for the synthesis of several bioactive compounds such as antifungal agents, antibacterial agents, and antiviral agents. This compound is also used as a ligand in the synthesis of metal complexes that have potential applications in catalysis and drug delivery.